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Compound of Interest

Compound Name: Cyclopentanethiol

Cat. No.: B157770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the fundamental molecular properties of

cyclopentanethiol, a compound of interest in various chemical and pharmaceutical research

domains.

Core Molecular Data
Cyclopentanethiol, also known as cyclopentyl mercaptan, is a cyclic alkanethiol. Its core

molecular attributes are summarized below for easy reference and comparison.

Property Value Source

Molecular Formula C5H10S [1][2][3]

Alternate Molecular Formula C5H9SH [4]

Molecular Weight 102.20 g/mol [1][4]

Molecular Weight (more

precise)
102.198 g/mol [2]

Monoisotopic Mass 102.05032149 Da [1]

CAS Registry Number 1679-07-8 [1][2]
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Experimental Protocols
Detailed experimental protocols for determining the molecular weight and formula of a

compound like cyclopentanethiol typically involve the following standard analytical

techniques:

Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule and its

fragments, providing the monoisotopic mass and elemental composition.

Methodology: A sample is introduced into the mass spectrometer, where it is ionized. The

resulting ions are accelerated and separated based on their mass-to-charge ratio. The

detector measures the abundance of each ion, producing a mass spectrum. High-

resolution mass spectrometry (HRMS) can provide highly accurate mass measurements,

allowing for the determination of the elemental formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure and confirm

the presence of specific functional groups, which corroborates the molecular formula.

Methodology: The sample is placed in a strong magnetic field and irradiated with radio

waves. The nuclei of certain atoms (e.g., ¹H, ¹³C) absorb and re-emit this radiation at

specific frequencies. The resulting NMR spectrum provides information about the chemical

environment of each atom, allowing for the determination of the molecule's connectivity

and structure.

Elemental Analysis: To determine the percentage composition of each element (Carbon,

Hydrogen, Sulfur) in the compound.

Methodology: A sample is combusted in a controlled environment. The resulting

combustion products (e.g., CO₂, H₂O, SO₂) are collected and quantified. The mass of

each product is used to calculate the percentage of the corresponding element in the

original sample.

Logical Relationship of Cyclopentanethiol's Core
Properties
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The following diagram illustrates the logical flow from the compound's name to its structural

representation and finally to its key quantitative descriptors.

Cyclopentanethiol Molecular Formula C5H10Shas Molecular Weight 102.20 g/moldetermines

Click to download full resolution via product page

Core Properties of Cyclopentanethiol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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